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Compound of Interest

Compound Name: De-guanidine Peramivir

Cat. No.: B15290252

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peramivir is a potent neuraminidase inhibitor effective against influenza A and B viruses.[1][2]
Its design includes a guanidinyl group, which is understood to play a role in its binding to the
neuraminidase enzyme.[1] However, research has shown that a de-guanidinylated analogue of
Peramivir remains a potent inhibitor of influenza neuraminidase, being only about one order of
magnitude less potent in in-vitro assays.[1][3] This finding suggests that the guanidine group
may not be as critical for potency as initially thought and that its removal could potentially
improve pharmacokinetic properties, such as oral bioavailability.[1]

These application notes provide a comprehensive guide for researchers interested in studying
"De-guanidine Peramivir" and its effects on influenza A virus. This document includes
comparative data, detailed experimental protocols, and visualizations of relevant biological
pathways and workflows.

Data Presentation

Table 1: Comparative in vitro Efficacy of Peramivir and
De-guanidine Peramivir against Influenza A Virus
Neuraminidase
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IC50 (nM) -
Target Fold
Compound Assay Type Representat . Reference
Enzyme . Difference
ive Values*
Influenza A
- (HIN1) :
Peramivir o Fluorometric ~1 - [1]
Neuraminidas
e
Influenza A
De-guanidine  (H1N1) ] ~10-fold less
o o Fluorometric ~10
Peramivir Neuraminidas potent

e

Note: The IC50 values are approximate and based on the reported observation that De-
guanidine Peramivir is about one order of magnitude less potent than Peramivir.[1] Actual
values may vary depending on the specific influenza A strain and assay conditions.

Signaling Pathways

Influenza A virus infection triggers a complex array of host cell signaling pathways. The viral
neuraminidase (NA) protein, in addition to its role in viral release, can interact with host cell
proteins and modulate signaling cascades. One such pathway involves the interaction of NA
with the Carcinoembryonic Antigen-related Cell Adhesion Molecule 6 (CEACAM®6), leading to
the activation of the Src/Akt cell survival pathway.[4] Inhibition of neuraminidase activity could
potentially interfere with this signaling, impacting cell survival and the overall viral replication

cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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